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Compound of Interest

Compound Name: PCB118-13C12

Cat. No.: B15598500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical certification of

PCB118-13C12, a 13C-labeled internal standard for the quantitation of Polychlorinated

Biphenyls (PCBs). This document outlines the typical specifications, detailed experimental

methodologies for analysis, and relevant workflows for its application in research and drug

development.

Quantitative Data Summary
The following tables summarize the key quantitative data typically found on a Certificate of

Analysis for PCB118-13C12. These values are representative of a high-purity standard used

for trace analysis.

Table 1: Compound Identification and Physical Properties
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Parameter Value

Compound Name 2,3',4,4',5-Pentachlorobiphenyl-¹³C₁₂

IUPAC Name 2,3',4,4',5-Pentachlorobiphenyl-¹³C₁₂

CAS Number 104130-40-7

Molecular Formula ¹³C₁₂H₅Cl₅

Molecular Weight 338.35 g/mol [1]

Appearance Solution

Solvent Nonane or Isooctane

Table 2: Analytical Specifications

Parameter Specification

Concentration 40 ± 2 µg/mL[1]

Chemical Purity ≥ 98%[1]

Isotopic Enrichment ≥ 99% ¹³C

Storage Condition
Room temperature, protected from light and

moisture[1]

Experimental Protocols
The analysis of PCB118-13C12, both for certification and for its use as an internal standard,

typically involves Gas Chromatography-Mass Spectrometry (GC-MS). The following sections

detail the common experimental protocols.

Sample Preparation for Analysis
As PCB118-13C12 is often supplied in a solvent, direct injection is common for the analysis of

the standard itself. When used as an internal standard for sample analysis (e.g., in

environmental or biological matrices), a more complex sample preparation is required.
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A typical solid phase extraction (SPE) or liquid-liquid extraction (LLE) is employed to isolate

PCBs from the sample matrix. The ¹³C-labeled internal standard is spiked into the sample at

the beginning of the extraction process to account for any loss of analyte during sample

preparation and analysis. This is a critical step in the isotope dilution quantitation method.[2][3]

Gas Chromatography-Mass Spectrometry (GC-MS/MS)
Analysis
GC-MS, particularly with a triple quadrupole mass spectrometer (GC-MS/MS), is the method of

choice for the sensitive and selective analysis of PCBs.[2][3][4]

Instrumentation:

Gas Chromatograph: Agilent 8890 GC, Thermo Scientific TRACE 1310 GC, or equivalent.

Mass Spectrometer: Agilent 5977B GC/MSD, Thermo Scientific TSQ 9610 Triple Quadrupole

GC-MS/MS, or equivalent.

Column: Agilent DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Instrumental Conditions:

Parameter Value

Injection Mode Splitless

Injector Temperature 250 °C

Oven Program
Initial 85 °C for 1 min, ramp at 40 °C/min to 305

°C, hold for 3 min

Carrier Gas Helium

Ionization Mode Electron Ionization (EI)

Acquisition Mode
Selected Ion Monitoring (SIM) or Selected

Reaction Monitoring (SRM)

MS Source Temperature 230 °C

MS Quadrupole Temperature 150 °C
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These conditions are representative and may be optimized for specific applications and

instrumentation.

Visualized Workflows and Pathways
The following diagrams illustrate the key processes involved in the use and analysis of

PCB118-13C12.
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Figure 1: General workflow for PCB analysis using a ¹³C-labeled internal standard.
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Figure 2: Logical relationship of isotope dilution mass spectrometry for PCB quantification.

Application and Significance
PCB118-13C12 is a crucial tool for the accurate quantification of PCB 118 and other co-eluting

PCBs in various matrices. Its use as an internal standard in isotope dilution mass spectrometry

corrects for variations in sample extraction, cleanup, and instrument response, leading to highly

accurate and precise results.[2][3] This is particularly important in environmental monitoring,

food safety analysis, and toxicological research where low detection limits and high accuracy

are paramount. The use of a ¹³C-labeled standard is the gold standard for regulatory methods

such as those developed by the U.S. Environmental Protection Agency (EPA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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